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Compound of Interest

Compound Name: 3-Ethylcyclohexanol

Cat. No.: B1330227 Get Quote

An In-depth Technical Guide to 3-
Ethylcyclohexanol
This technical guide provides a comprehensive overview of 3-ethylcyclohexanol, a cyclic

alcohol of interest in various chemical and pharmaceutical research areas. The document

details its chemical and physical properties, common synthesis protocols, and potential

applications, with a focus on providing actionable information for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties
3-Ethylcyclohexanol is a saturated cyclic alcohol. Its fundamental properties are summarized

below, providing a quantitative basis for its use in experimental settings.
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Property Value Source

Molecular Formula C₈H₁₆O [1][2][3][4][5]

Molecular Weight 128.21 g/mol [1][2][4]

IUPAC Name 3-ethylcyclohexan-1-ol [1]

CAS Number 4534-76-3 [1][3]

Appearance
Colorless viscous liquid (based

on similar compounds)
[6]

Density
0.92 g/cm³ at 20 °C (for the

related 3-methylcyclohexanol)
[6][7]

Boiling Point
162-164 °C (for the related 3-

methylcyclohexanol)
[6]

Melting Point
-5.5 °C (for cis-3-

methylcyclohexanol)
[6]

Flash Point
62 °C (for 3-

methylcyclohexanol)
[6]

Synthesis and Experimental Protocols
The most common laboratory synthesis of 3-ethylcyclohexanol involves the reduction of its

corresponding ketone, 3-ethylcyclohexanone. This transformation can be achieved using

various reducing agents, with sodium borohydride (NaBH₄) being a typical choice due to its

selectivity and mild reaction conditions.

Experimental Protocol: Reduction of 3-
Ethylcyclohexanone
This protocol details a standard procedure for the synthesis of 3-ethylcyclohexanol.

Materials:

3-ethylcyclohexanone (C₈H₁₄O, MW: 126.20 g/mol )[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://webbook.nist.gov/cgi/inchi?ID=C81570083
https://www.chemsynthesis.com/base/chemical-structure-19314.html
https://pubchem.ncbi.nlm.nih.gov/compound/1S_3S_-3-Ethylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/A_-_-cis-2-ethyl-cyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://webbook.nist.gov/cgi/inchi?ID=C81570083
https://pubchem.ncbi.nlm.nih.gov/compound/1S_3S_-3-Ethylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexan-1-ol
https://www.chemsynthesis.com/base/chemical-structure-19314.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://www.evitachem.com/product/evt-402582
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylcyclohexanol
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://www.benchchem.com/product/b1330227?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylcyclohexanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium borohydride (NaBH₄)

Methanol (CH₃OH)

Diethyl ether ((C₂H₅)₂O)

Hydrochloric acid (HCl), 1M solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve

10.0 g (79.2 mmol) of 3-ethylcyclohexanone in 100 mL of methanol.

Reduction: Cool the solution in an ice bath to 0-5 °C. Slowly add 1.80 g (47.6 mmol) of

sodium borohydride to the stirred solution in small portions over 15-20 minutes.

Reaction Monitoring: After the addition is complete, remove the ice bath and allow the

reaction mixture to stir at room temperature for 2 hours. The reaction progress can be

monitored by Thin Layer Chromatography (TLC).

Workup: Carefully add 50 mL of 1M HCl to quench the excess sodium borohydride. This

should be done in a fume hood as hydrogen gas will be evolved.

Extraction: Transfer the mixture to a separatory funnel. Add 100 mL of diethyl ether and

shake vigorously. Allow the layers to separate and collect the organic layer.
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Washing: Wash the organic layer sequentially with 50 mL of deionized water and 50 mL of

saturated brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate. Filter

the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 3-
ethylcyclohexanol product.

Purification: The crude product can be further purified by distillation or column

chromatography if necessary.

Below is a diagram illustrating the general workflow for this synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1330227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

